2-ethyl-N-(2-fluorophenyl)hexanamide

• Molecular Formula: C14H20FNO
• Molecular Weight: 237.31g/mol
• IUPAC Name: 2-ethyl-N-(2-fluorophenyl)hexanamide
• InChI: InChI=1S/C14H20FNO/c1-3-5-8-11(4-2)14(17)16-13-10-7-6-9-12(13)15/h6-7,9-11H,3-5,8H2,1-2H3,(H,16,17)
• InChI Key: QIKGWJIUVFXKGN-UHFFFAOYSA-N
• SMILES: CCCCC(CC)C(=O)NC1=CC=CC=C1F

Description

2-Ethyl-N-(2-fluorophenyl)hexanamide is a fluorinated aromatic amide characterized by a hexanamide backbone substituted with an ethyl group at the 2-position and a 2-fluorophenyl moiety attached via an amide linkage. This compound belongs to the broader class of N-arylhexanamides, which are studied for their diverse biological and physicochemical properties.

Key structural features include:

• Hexanamide chain: A six-carbon aliphatic chain with an ethyl branch at the 2-position, contributing to lipophilicity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological activity, synthetic accessibility, and physicochemical properties of 2-ethyl-N-(2-fluorophenyl)hexanamide can be contextualized by comparing it to structurally related hexanamide derivatives. Below is a detailed analysis:

Structural Analogues with Varying Aromatic Substituents

Compound Name	Aromatic Substituent	Key Differences & Effects	Reference
N-(2-nitrophenyl)hexanamide	2-Nitro	The nitro group enhances electron-withdrawing effects, improving binding to LuxR-type receptors (IC₅₀ = 79 µM). However, this substituent may reduce metabolic stability compared to fluorine.
2-ethyl-N-(3-hydroxyphenyl)hexanamide	3-Hydroxy	The hydroxyl group introduces hydrogen-bonding capacity, potentially improving solubility but reducing membrane permeability. Biological activity data for this derivative is currently unreported.
2-ethyl-N-(2-ethylphenyl)hexanamide	2-Ethyl	The ethyl group increases steric bulk, which may hinder receptor binding. This compound lacks the electronic effects of fluorine, leading to reduced antagonist activity in LuxR assays compared to fluorinated analogs.
N-(2-methoxy-5-nitrophenyl)hexanamide	2-Methoxy, 5-nitro	Dual substitution combines electron-donating (methoxy) and withdrawing (nitro) effects. Such derivatives exhibit mixed activity profiles, with nitro groups dominating receptor interactions.

Chain Length and Branching Effects

• Hexanamide vs. Butanamide : In LuxR-regulated quorum sensing modulation, hexanamide derivatives (C6) like compound 12 (IC₅₀ = 79 µM) show significant antagonist activity, whereas butanamide analogs (C4) are inactive . This highlights the critical role of chain length in maintaining hydrophobic interactions within binding pockets.
• However, excessive branching (e.g., 2-ethylhexyl groups) may reduce solubility, as seen in C.I. Solvent Blue 129 derivatives .

Solubility and Stability

• Fluorine vs. Nitro : The 2-fluorophenyl group improves lipid solubility compared to nitro-substituted analogs, which may enhance oral bioavailability. However, fluorine’s electronegativity can increase metabolic stability by resisting oxidative degradation .
• Synthetic Yield : Derivatives with electron-deficient aromatic rings (e.g., nitro, fluorine) typically require harsher reaction conditions (e.g., 110–120°C, prolonged heating) but achieve moderate yields (55–65%) .

Chromatographic Behavior

• Purification Challenges : Fluorinated hexanamides exhibit distinct Rf values in TLC (e.g., Rf = 0.39 for pyrrolidine-modified analogs in 90:10 CH₂Cl₂:MeOH) compared to hydroxylated or methoxylated derivatives, aiding in isolation .